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Introduction
The Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also

known as DP2, is a G protein-coupled receptor that plays a pivotal role in the inflammatory

cascades associated with allergic diseases such as asthma and allergic rhinitis.[1][2][3] It is

primarily expressed on T helper type 2 (Th2) cells, eosinophils, basophils, and type 2 innate

lymphoid cells (ILC2s).[3][4][5][6][7] The natural ligand for CRTH2 is Prostaglandin D2 (PGD2),

a major product of activated mast cells. The interaction between PGD2 and CRTH2 mediates

the recruitment and activation of these inflammatory cells, leading to the release of type 2

cytokines (IL-4, IL-5, IL-13) and subsequent allergic responses.[1][2][3][4][7]

CAY10595 is a potent and selective antagonist of the CRTH2 receptor. Understanding its

inhibitory activity is crucial for the development of novel therapeutics for allergic inflammation.

These application notes provide detailed protocols for utilizing cell lines expressing CRTH2 to

characterize the pharmacological effects of CAY10595. The protocols cover the generation of

stable CRTH2-expressing cell lines and key functional assays, including receptor binding,

calcium mobilization, and chemotaxis.
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The inhibitory activity of CAY10595 on CRTH2 function can be quantified using various in vitro

assays. The following tables summarize key quantitative data for CAY10595 and provide a

template for researchers to populate with their experimental findings.

Table 1: CAY10595 Binding Affinity for Human CRTH2 Receptor

Compound Parameter Value Cell Line Assay Type Reference

CAY10595 Ki 10 nM Recombinant
Receptor

Binding

MedchemExp

ress

Table 2: Template for Functional Characterization of CAY10595 in CRTH2-Expressing Cells

Assay Type Cell Line Agonist Agonist Conc. CAY10595 IC50

Calcium

Mobilization

e.g., HEK293-

CRTH2
PGD2 EC80 User Determined

Chemotaxis
e.g., CHO-K1-

CRTH2
PGD2 EC80 User Determined

Users should determine the IC50 values based on the protocols provided below.

Experimental Protocols
Generation of a Stable CRTH2-Expressing Cell Line
This protocol describes the generation of a mammalian cell line (e.g., HEK293 or CHO-K1) that

stably expresses the human CRTH2 receptor.

Workflow for Stable Cell Line Generation
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Vector Preparation

Transfection and Selection

Validation

Obtain human CRTH2 cDNA

Clone into mammalian expression vector
(e.g., pcDNA3.1+) with a selectable marker

(e.g., Neomycin resistance)

Transfect host cell line (e.g., HEK293)
with the expression vector

Culture cells in medium containing
the selection antibiotic (e.g., G418)

Isolate and expand antibiotic-resistant colonies

Confirm CRTH2 expression by
Flow Cytometry or Western Blot

Perform functional characterization
(e.g., Calcium Mobilization Assay)

Cryopreserve validated cell bank
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PGD2
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Activation

PLCβ

βγ subunit activation

PIP2

Hydrolysis

IP3 DAG

Ca2+ release from ER Ca2+ influx

 

Assay Setup

Incubation

Quantification

Place chemoattractant (e.g., PGD2)
in the lower chamber

Place cell suspension with or without
CAY10595 in the upper chamber

(separated by a porous membrane)

Incubate for several hours to allow
cell migration towards the chemoattractant

Remove non-migrated cells from the
upper surface of the membrane

Stain the migrated cells on the
lower surface of the membrane

Count the stained cells under a microscope
or quantify using a plate reader

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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